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Compound of Interest

Compound Name: SS28

Cat. No.: B12427193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the administration

of Somatostatin-28 (SS28) in rodent models. The information is intended to guide researchers

in designing and executing experiments involving this neuropeptide.

Introduction
Somatostatin-28 (SS28) is a biologically active peptide derived from the post-translational

cleavage of prosomatostatin. It plays a crucial role in regulating various physiological

processes, including hormone secretion and cell proliferation. In rodent models, SS28 is a

valuable tool for studying its effects on the endocrine system, the gastrointestinal tract, and the

central nervous system. SS28 exerts its effects primarily through the somatostatin receptor

subtype 5 (SSTR5), a G protein-coupled receptor.

Data Presentation
Pharmacokinetic Parameters of SS28
The following table summarizes the available pharmacokinetic data for SS28. It is important to

note that comprehensive pharmacokinetic studies of SS28 specifically in rats and mice are

limited. The data presented below is derived from a study in dogs and should be considered as

an estimation for rodents. Researchers are encouraged to perform pilot studies to determine

the precise pharmacokinetic profile in their specific rodent model and experimental conditions.
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Parameter Value Species
Route of
Administration

Citation

Plasma Half-Life

(t½)
2.8 ± 0.3 min Dog

Intravenous

Infusion
[1]

Metabolic

Clearance Rate

(MCR)

9.9 ± 1.4

ml/kg·min
Dog

Intravenous

Infusion
[1]

Note: This data provides an estimate. Actual values in rats and mice may vary and should be

determined experimentally.

Recommended Dosages and Administration Routes
The appropriate dosage and administration route for SS28 will depend on the specific research

question and rodent model. The following table provides a summary of dosages used in

published studies and general recommendations for administration volumes and needle

gauges in rats and mice.
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Route of
Administr
ation

Species
Dosage/C
oncentrat
ion

Vehicle Volume
Needle
Gauge

Citation/R
eference

Subcutane

ous (SC)
Rat

100 µ

g/animal

Normal

Saline

< 5-10

ml/kg
25-27 G [2]

Intravenou

s (IV)

Infusion

Sheep*

1.1

pmol/kg/mi

n

Saline Continuous - [3]

Intravenou

s (IV)

Bolus

Mouse -
Sterile

Saline/PBS
< 0.2 ml 27-30 G [4]

Intraperiton

eal (IP)
Rat -

Sterile

Saline/PBS
< 5-10 ml 21-23 G [5]

Intraperiton

eal (IP)
Mouse -

Sterile

Saline/PBS
< 2-3 ml 23-25 G [4]

In vitro

(Perfused

Pancreas)

Rat
16, 32, and

80 pM
- - - [6]

*Data from sheep can be used as a starting point for rodent studies, but dose adjustments will

be necessary. "-": Specific data not found in the literature; general recommendations are

provided.

Experimental Protocols
Preparation of SS28 Solution

Reconstitution: SS28 is typically supplied as a lyophilized powder. Reconstitute the peptide

in sterile, pyrogen-free water or a buffer such as phosphate-buffered saline (PBS).

Solubility: If the peptide has low solubility in aqueous solutions, a small amount of a

solubilizing agent like DMSO (<0.5%) or acetic acid (for basic peptides) can be used,

followed by dilution with the desired buffer. It is crucial to ensure the final concentration of the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6123428/
https://www.medchemexpress.com/somatostatin-28-sheep-human-rat-mouse.html
https://oacu.oir.nih.gov/system/files/media/file/2021-02/rodentinjection.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://oacu.oir.nih.gov/system/files/media/file/2021-02/rodentinjection.pdf
https://pubmed.ncbi.nlm.nih.gov/1682197/
https://www.benchchem.com/product/b12427193?utm_src=pdf-body
https://www.benchchem.com/product/b12427193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


organic solvent is compatible with the administration route and does not cause adverse

effects.

Storage: Store the reconstituted stock solution in aliquots at -20°C or -80°C to avoid

repeated freeze-thaw cycles. For short-term storage (a few days), the solution can be kept at

4°C.

Administration Protocols
1. Subcutaneous (SC) Injection

Animal Restraint: Properly restrain the mouse or rat. For mice, scruff the neck to lift a fold of

skin. For rats, gently grasp the skin over the shoulders.

Injection Site: The loose skin over the back, between the shoulder blades, is a common site

for SC injections.

Procedure: Insert a 25-27 gauge needle into the tented skin, parallel to the body. Aspirate

briefly to ensure a blood vessel has not been entered. Inject the SS28 solution slowly.

Volume: For mice, the injection volume should not exceed 10 ml/kg. For rats, the volume

should be less than 5-10 ml/kg.

2. Intraperitoneal (IP) Injection

Animal Restraint: Restrain the animal on its back with the head tilted slightly downwards.

Injection Site: The injection should be made into the lower right or left abdominal quadrant to

avoid puncturing the cecum or bladder.

Procedure: Use a 21-25 gauge needle. Insert the needle at a 30-45 degree angle into the

peritoneal cavity. Aspirate to check for the aspiration of urine or intestinal contents. If the

aspiration is clear, inject the solution.

Volume: For mice, the maximum recommended volume is 2-3 ml. For rats, it is 5-10 ml.

3. Intravenous (IV) Injection (Bolus)
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Animal Restraint: Place the mouse or rat in a suitable restrainer that allows access to the tail.

Vein Dilation: Warm the tail using a heat lamp or warm water to dilate the lateral tail veins.

Procedure: Use a 27-30 gauge needle. Insert the needle into one of the lateral tail veins,

bevel up. A successful insertion is often indicated by a flash of blood in the needle hub. Inject

the SS28 solution slowly.

Volume: For mice, the bolus injection volume should not exceed 0.2 ml.

Signaling Pathways
SS28 primarily signals through the Somatostatin Receptor 5 (SSTR5), a G protein-coupled

receptor. The binding of SS28 to SSTR5 initiates a cascade of intracellular events.

SS28-SSTR5 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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